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Compound of Interest

Compound Name: Pentyl propionate

Cat. No.: B1209536 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pentyl propionate, also known as amyl propionate, is a carboxylic acid ester with a

characteristic sweet, fruity aroma reminiscent of apricot, pineapple, and banana.[1] Its pleasant

and versatile scent profile makes it a valuable ingredient in the fragrance and perfumery

industry. Chemically, it is the ester formed from the reaction of pentanol and propanoic acid.[1]

[2] This document provides detailed application notes and experimental protocols for the use of

pentyl propionate in fragrance applications, intended for a scientific audience.

Chemical and Physical Properties
A comprehensive understanding of the physicochemical properties of pentyl propionate is

essential for its effective application in fragrance formulations.
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Property Value Reference

Molecular Formula C8H16O2 [1][3]

Molecular Weight 144.21 g/mol [1][4]

Appearance Clear, colorless liquid [1][4]

Odor Profile
Sweet, fruity, apricot,

pineapple, banana, apple-like
[1][3][4][5]

Boiling Point 167-169 °C [1][4]

Melting Point -73.1 °C [3][4]

Flash Point 56-57 °C (closed cup) [6][7]

Vapor Pressure 1.5 - 3.60 mmHg at 20-25 °C [3][7]

Density
0.873 - 0.874 g/cm³ at 20-25

°C
[4][7]

Solubility

Slightly soluble in water (706.7

mg/L at 20°C); highly soluble in

organic solvents like alcohols,

ether, chloroform, and

acetone.

[4][6][8]

Purity Often >99% [1]

CAS Number 624-54-4 [1]

Applications in Fragrance and Perfumery
Pentyl propionate is primarily utilized as a top note in fragrance compositions, contributing a

bright and uplifting fruity character.[1] Its versatility allows for its incorporation into a wide range

of product types:

Fine Fragrances: It can be used to introduce a fresh and fruity opening to floral, chypre, and

gourmand perfumes.
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Personal Care Products: Its pleasant scent is suitable for inclusion in lotions, creams, soaps,

and hair care products.[9]

Household Products: It can impart a clean and fruity aroma to air fresheners, candles, and

cleaning products.

Flavor Enhancer: In the food industry, it serves as a flavor enhancer, adding authentic fruity

notes to confectionery, beverages, and dairy items.[1]

Experimental Protocols
The following are detailed methodologies for key experiments related to the evaluation and

application of pentyl propionate in fragrance research and development.

Protocol 1: Laboratory Synthesis of Pentyl Propionate
(Fischer Esterification)
This protocol describes a standard laboratory procedure for the synthesis of pentyl
propionate.

Materials:

1-Pentanol

Propanoic acid

Concentrated sulfuric acid (catalyst)

Sodium bicarbonate solution (5% w/v)

Anhydrous magnesium sulfate

Round-bottom flask

Reflux condenser

Heating mantle
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Separatory funnel

Distillation apparatus

Standard laboratory glassware

Procedure:

In a round-bottom flask, combine equimolar amounts of 1-pentanol and propanoic acid.

Slowly add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the total

reactant weight) while stirring.

Attach a reflux condenser and heat the mixture to reflux for 1-2 hours using a heating

mantle.

Allow the reaction mixture to cool to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with:

Water to remove excess acid and alcohol.

5% sodium bicarbonate solution to neutralize any remaining acid (caution: CO2 evolution).

Water to remove any remaining salts.

Dry the organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent.

Purify the crude pentyl propionate by fractional distillation, collecting the fraction boiling at

approximately 167-169 °C.

Characterize the final product using techniques such as Gas Chromatography-Mass

Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) to confirm purity and

identity.

Protocol 2: Sensory Evaluation by a Trained Panel
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This protocol outlines a method for the sensory evaluation of pentyl propionate to

characterize its odor profile.

Objective: To determine the olfactory characteristics of pentyl propionate.

Materials:

Pentyl propionate (high purity)

Odorless solvent (e.g., diethyl phthalate or ethanol)

Glass smelling strips

Odor-free evaluation booths

Trained sensory panel (8-12 members)

Procedure:

Sample Preparation: Prepare a series of dilutions of pentyl propionate in the chosen

solvent (e.g., 10%, 5%, 1% in diethyl phthalate).

Panelist Screening: Select panelists who have been trained in fragrance evaluation and have

demonstrated olfactory acuity.

Evaluation:

Dip smelling strips into each dilution and allow the solvent to evaporate for a few seconds.

Present the smelling strips to the panelists in a randomized and blind manner in individual,

well-ventilated, and odor-free booths.

Ask panelists to describe the odor profile using a standardized lexicon of fragrance

descriptors.

Request panelists to rate the intensity of the odor on a labeled magnitude scale (e.g., 0 =

no odor, 5 = very strong).
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Data Analysis: Compile the descriptors and intensity ratings from all panelists. Analyze the

frequency of descriptors and the mean intensity ratings to create a comprehensive odor

profile of pentyl propionate.

Protocol 3: Gas Chromatography-Olfactometry (GC-O)
Analysis
GC-O is a powerful technique used to identify the specific volatile compounds responsible for

the aroma of a substance.

Objective: To identify and characterize the odor-active components of a pentyl propionate
sample.

Instrumentation:

Gas chromatograph (GC) equipped with a flame ionization detector (FID) and an

olfactometry port.

Capillary column suitable for fragrance analysis (e.g., DB-5 or equivalent).

Helium as the carrier gas.

Procedure:

Sample Preparation: Prepare a dilute solution of the pentyl propionate sample in a suitable

solvent (e.g., dichloromethane).

GC-FID Analysis: Inject an aliquot of the sample into the GC-FID system to obtain a

chromatogram of the volatile compounds.

GC-O Analysis:

Inject a second aliquot of the sample into the GC system. The column effluent is split

between the FID and the olfactometry port.

A trained assessor sniffs the effluent from the olfactometry port and records the time,

duration, and description of any detected odors.
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Data Correlation: Correlate the retention times of the detected odors from the GC-O analysis

with the peaks in the GC-FID chromatogram to identify the odor-active compounds.

Protocol 4: Stability Testing of Pentyl Propionate in a
Fragrance Formulation
This protocol is designed to assess the stability of pentyl propionate in a finished product

under various conditions.

Objective: To evaluate the physical and chemical stability of a fragrance formulation containing

pentyl propionate over time.

Materials:

Finished fragrance product containing a known concentration of pentyl propionate.

Control sample (fragrance product without pentyl propionate).

Environmental chambers (for controlled temperature and humidity).

UV light exposure chamber.

GC-MS for chemical analysis.

Procedure:

Sample Storage: Store aliquots of the test and control samples under the following

conditions:

Accelerated conditions: 40°C, 45°C, and 50°C.

Room temperature: 20-25°C.

Freeze-thaw cycles: e.g., -10°C for 24 hours followed by 25°C for 24 hours, repeated for

several cycles.

UV light exposure.
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Evaluation Intervals: Evaluate the samples at predetermined time points (e.g., 0, 1, 2, 4, 8,

and 12 weeks).

Physical Evaluation: Assess for any changes in color, clarity, and odor.

Chemical Analysis: Use GC-MS to quantify the concentration of pentyl propionate and to

identify any degradation products.

Data Analysis: Compare the results from the test sample to the control sample at each time

point and under each storage condition to determine the stability of pentyl propionate in the

formulation.

Visualizations
The following diagrams illustrate key workflows and relationships in the application of pentyl
propionate in fragrance and perfumery.
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Caption: Workflow for the evaluation of pentyl propionate as a fragrance ingredient.
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Caption: Relationship between the chemical structure of pentyl propionate and its scent

profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. datasheets.scbt.com [datasheets.scbt.com]

2. CAS No.624-54-4,N-PENTYL PROPIONATE Suppliers [lookchem.com]

3. PENTYL PROPIONATE - Ataman Kimya [atamanchemicals.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1209536?utm_src=pdf-body-img
https://www.benchchem.com/product/b1209536?utm_src=pdf-body
https://www.benchchem.com/product/b1209536?utm_src=pdf-custom-synthesis
https://datasheets.scbt.com/sc-236328.pdf
https://www.lookchem.com/cas-624/624-54-4.html
https://www.atamanchemicals.com/pentyl-propionate_u25958/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. images-na.ssl-images-amazon.com [images-na.ssl-images-amazon.com]

5. echemi.com [echemi.com]

6. N-PENTYL PROPIONATE - Safety Data Sheet [chemicalbook.com]

7. hedinger.de [hedinger.de]

8. solubilityofthings.com [solubilityofthings.com]

9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

To cite this document: BenchChem. [Application of Pentyl Propionate in Fragrance and
Perfumery: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1209536#application-of-pentyl-propionate-in-
fragrance-and-perfumery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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